Cas no 1213012-48-6 ((2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol
• CAS No: 1213012-48-6
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6584858
• PubChem ID: 66515308
• Update Time: 2025-06-23

(2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol
• 1,3-Benzodioxole-5-ethanol, β-amino-6-bromo-, (βS)-
• AKOS015929827
• CS-0352858
• (s)-2-Amino-2-(6-bromobenzo[d][1,3]dioxol-5-yl)ethan-1-ol
• EN300-1997103
• 1213012-48-6

• Inchi： 1S/C9H10BrNO3/c10-6-2-9-8(13-4-14-9)1-5(6)7(11)3-12/h1-2,7,12H,3-4,11H2/t7-/m1/s1
• InChI Key： COTKCRBYNIXCGC-SSDOTTSWSA-N
• SMILES： O1C2=CC(Br)=C([C@H](N)CO)C=C2OC1

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 419.9±45.0 °C(Predicted)
• pka: 12.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol

Chemical Profile of (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol (CAS No. 1213012-48-6)

The compound (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol, identified by its CAS number 1213012-48-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug discovery and molecular biology. The presence of both an amino group and a brominated dioxaindan moiety makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

In recent years, the demand for chiral compounds in pharmaceuticals has surged due to their high specificity and efficacy. The stereochemistry of (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol is particularly noteworthy, as the (S)-configuration often correlates with enhanced biological activity. This has led to extensive research into its synthesis and potential pharmacological properties. The molecule's structure suggests that it may interact with biological targets in a manner distinct from its racemic counterpart, making it a promising candidate for further investigation.

The bromine substituent in the dioxaindan ring adds another layer of complexity to this compound. Brominated aromatic systems are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The specific positioning of the bromine atom at the 6-position allows for selective interactions with biological receptors, which is crucial for developing drugs with high selectivity and low toxicity. This feature has made (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol an attractive intermediate in the synthesis of more complex molecules.

Current research in the field of dioxaindan derivatives has revealed several intriguing applications. For instance, studies have demonstrated that dioxaindan-based compounds can exhibit anti-inflammatory and analgesic properties. The combination of these functionalities with the chiral center in (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol suggests that it may have therapeutic potential in conditions where inflammation plays a significant role. Additionally, the amino group provides a site for further derivatization, allowing chemists to explore a wide range of possible analogs with tailored biological activities.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have enabled the efficient preparation of enantiomerically pure forms of complex molecules like (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities for preclinical and clinical studies. The ability to access enantiomerically pure compounds is critical for understanding their pharmacological behavior and ensuring safety and efficacy.

The pharmacokinetic properties of (2S)-2-amino-2-(6-bromo-1,3-dioxaindan-5-yethyl)ethan-lrol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that the bromine atom may influence metabolic pathways, potentially leading to improved bioavailability or reduced toxicity. These findings are crucial for optimizing drug design and ensuring that promising candidates progress efficiently through development pipelines.

In conclusion, (2S)-2-amino--(6-bromo-l ,3-dioxaindan-S -yl)ethan-l -ol (CAS No. 12130124866) represents a fascinating example of how structural complexity can lead to novel pharmacological opportunities. Its unique stereochemistry, functional groups, and potential applications make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.